N,N'-((1S,2S)-Cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)-1-naphthamide)

• IUPAC Name: 2-diphenylphosphanyl-N-[(1S,2S)-2-[(2-diphenylphosphanylnaphthalene-1-carbonyl)amino]cyclohexyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C52H44N2O2P2/c55-51(49-43-29-15-13-19-37(43)33-35-47(49)57(39-21-5-1-6-22-39)40-23-7-2-8-24-40)53-45-31-17-18-32-46(45)54-52(56)50-44-30-16-14-20-38(44)34-36-48(50)58(41-25-9-3-10-26-41)42-27-11-4-12-28-42/h1-16,19-30,33-36,45-46H,17-18,31-32H2,(H,53,55)(H,54,56)/t45-,46-/m0/s1
• InChI Key: VXFKMKXTPXVEMU-ZYBCLOSLSA-N
• Canonical SMILES: C1CCC(C(C1)NC(=O)C2=C(C=CC3=CC=CC=C32)P(C4=CC=CC=C4)C5=CC=CC=C5)NC(=O)C6=C(C=CC7=CC=CC=C76)P(C8=CC=CC=C8)C9=CC=CC=C9
• Isomeric SMILES: C1CC[C@@H]([C@H](C1)NC(=O)C2=C(C=CC3=CC=CC=C32)P(C4=CC=CC=C4)C5=CC=CC=C5)NC(=O)C6=C(C=CC7=CC=CC=C76)P(C8=CC=CC=C8)C9=CC=CC=C9
• Molecular Formula: C52H44N2O2P2
• DSSTOX Substance ID: DTXSID60472002
• Molecular Weight: 790.9 g/mol
• CAS RN: 205495-66-5

Description

“(1S,2S)-N,N-Bis[2-(diphenylphosphino)benzyl]-1,2-cyclohexanediamine” is a chemical compound with the molecular formula C44H44N2P2. It has an average mass of 662.781 Da and a monoisotopic mass of 662.297974 Da. It is used as a chiral phosphine ligand for enantioselective synthesis with high yield and high enantioselective results.

Molecular Structure Analysis

The InChI code for this compound is 1S/C44H44N2P2/c1-5-21-37(22-6-1)47(38-23-7-2-8-24-38)43-31-17-13-19-35(43)33-45-41-29-15-16-30-42(41)46-34-36-20-14-18-32-44(36)48(39-25-9-3-10-26-39)40-27-11-4-12-28-40/h1-14,17-28,31-32,41-42,45-46H,15-16,29-30,33-34H2/t41-,42-/m0/s1.

Physical And Chemical Properties Analysis

This compound has a boiling point of 736.1±60.0 °C at 760 mmHg. It also has a vapour pressure of 0.0±2.4 mmHg at 25°C and an enthalpy of vaporization of 107.4±3.0 kJ/mol. The compound has 2 H bond acceptors, 2 H bond donors, and 11 freely rotating bonds.

Scientific Research Applications

Asymmetric Synthesis

The (S,S)-DACH-naphthyl Trost Ligand is widely used in asymmetric synthesis, particularly in asymmetric allylic alkylation (AAA) . .

Safety and Hazards

The compound should be stored at 4°C, protected from light, and under nitrogen. It has a flash point of 399.0±32.9 °C. The compound is harmful and has hazard statements H302, H315, H319, and H335. Precautionary measures include avoiding dust formation and ensuring adequate ventilation.

Mechanism of Action

Target of Action

The primary target of the (S,S)-DACH-naphthyl Trost Ligand is the palladium-catalyzed asymmetric allylic alkylation (AAA) . This ligand has been identified as an exceptionally powerful tool for this reaction, allowing for the rapid synthesis of a diverse range of chiral products .

Mode of Action

The (S,S)-DACH-naphthyl Trost Ligand interacts with its target through a process known as the Tsuji–Trost reaction . This reaction involves a palladium-catalyzed substitution reaction involving a substrate that contains a leaving group in an allylic position . The palladium catalyst first coordinates with the allyl group and then undergoes oxidative addition, forming the π-allyl complex . This allyl complex can then be attacked by a nucleophile, resulting in the substituted product .

Biochemical Pathways

The (S,S)-DACH-naphthyl Trost Ligand affects the AAA pathway . This pathway allows for the formation of multiple types of bonds (C–C, C–O, C–S, C–N) with a single catalyst system . The ligand’s action on this pathway enables the rapid synthesis of a diverse range of chiral products with high yields and excellent levels of enantioselectivity .

Pharmacokinetics

The ligand is typically prepared through an amide coupling reaction and isolated as a white solid . The ligand is obtained in high yield and with high enantiomeric excess, indicating good bioavailability .

Result of Action

The action of the (S,S)-DACH-naphthyl Trost Ligand results in the formation of chiral products . These products are formed with high yields and excellent levels of enantioselectivity . This makes the ligand very useful in synthetic chemistry, particularly in the synthesis of complex molecules .

Action Environment

The action of the (S,S)-DACH-naphthyl Trost Ligand can be influenced by various environmental factors. For example, the ligand’s action is promoted by stoichiometric CDI and catalytic imidazole hydrochloride . Additionally, the reaction is typically carried out in acetonitrile